1-(4'-ethoxy-3-hydroxy-4-biphenylyl)ethanone

• IUPAC Name: 1-[4-(4-ethoxyphenyl)-2-hydroxyphenyl]ethanone
• InChI: InChI=1S/C16H16O3/c1-3-19-14-7-4-12(5-8-14)13-6-9-15(11(2)17)16(18)10-13/h4-10,18H,3H2,1-2H3
• InChI Key: DWDWQXSRXPLKRY-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=CC(=C(C=C2)C(=O)C)O
• Molecular Formula: C16H16O3
• Molecular Weight: 256.30 g/mol

Description

Synthesis Analysis

The synthesis of an organic compound often involves a series of chemical reactions that transform starting materials into the desired product. The choice of reactions and conditions depends on the properties of the starting materials and the desired product.

Molecular Structure Analysis

The molecular structure of an organic compound can be determined using various spectroscopic techniques, including infrared (IR) spectroscopy, nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry.

Chemical Reactions Analysis

Organic compounds can undergo a wide variety of chemical reactions, including addition reactions, substitution reactions, elimination reactions, and rearrangement reactions. The types of reactions that a particular organic compound can undergo depend on its molecular structure.

Physical And Chemical Properties Analysis

The physical and chemical properties of an organic compound, such as its melting point, boiling point, solubility, and reactivity, can be determined through laboratory experiments.

Mechanism of Action

The mechanism of action of an organic compound refers to how it interacts with other molecules at the atomic level to produce a chemical reaction.

Safety and Hazards

The safety and hazards associated with an organic compound depend on its physical and chemical properties. Some organic compounds are flammable, some are toxic, and some are safe to handle under normal conditions.

Future Directions

The future directions for the study of an organic compound could include investigating its synthesis, its reactions, its mechanism of action, and its potential applications.